o-(Chloromercuri)phenol
Overview
Description
O-(Chloromercuri)phenol, also known as Mercufenol Chloride, is a compound with the molecular formula C6H5ClHgO and a molecular weight of 329.15 g/mol . It is not intended for human or veterinary use and is used for research purposes only.
Synthesis Analysis
While specific synthesis methods for o-(Chloromercuri)phenol were not found, phenolic compounds in general can be synthesized through various methods. These include ester rearrangement in the Fries rearrangement, rearrangement of N-phenylhydroxylamines in the Bamberger rearrangement, hydrolysis of phenolic esters or ethers, and reduction of quinones .Molecular Structure Analysis
The molecular structure of phenolic compounds, including o-(Chloromercuri)phenol, involves a benzene ring substituted with a hydroxyl group . The electronic structures of phenolic compounds can be determined using density functional theory (DFT) .Chemical Reactions Analysis
Phenols, including o-(Chloromercuri)phenol, are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions . Oxidation of phenols yields a 2,5-cyclohexadiene-1,4-dione, or quinone .Physical And Chemical Properties Analysis
Phenols generally have a higher boiling point compared to other hydrocarbons with equal molecular masses . The solubility of phenol in water is generally decided by the hydroxyl group that is present . Phenols are more acidic in nature than alcohols .Scientific Research Applications
Spectral Properties and Structure : o-Chloromercuryphenols, which include o-(Chloromercuri)phenol, have been studied for their spectral properties and structure. These studies have revealed that there is no intramolecular hydrogen bond with the HgCl group in o-chloromercuryphenols, and the OH group is primarily in the trans-position relative to it. This research has also established an increase in the ability for autoassociation of o-chloromercury derivatives of phenol and evaluated their ability to form hydrogen bonds with coordinating solvents (Épshtein et al., 1974).
Bond Dissociation Energies in Substituted Phenols : Research on substituted phenols, including o-(Chloromercuri)phenol, has focused on understanding their bond dissociation energies and proton affinities. This is important in the context of organic chemistry and biological applications, as phenols and their derivatives play a significant role as antioxidants in living organisms and are intermediates in various biological and industrial applications (Chandra & Uchimaru, 2002).
Reactivity in Chemical Processes : The reactivity of phenolic compounds, including o-(Chloromercuri)phenol, in various chemical processes has been a subject of study. This includes their reactions in the presence of other compounds and in different environmental conditions. Understanding these reactions is critical for applications in environmental remediation and pharmaceuticals (Jirásek & Lukeš, 2019).
Environmental Remediation : o-(Chloromercuri)phenol has been studied in the context of environmental remediation, particularly in the degradation of toxic compounds in water treatment. Research in this area looks at how such compounds can be broken down or converted into non-toxic forms using various techniques, such as ultrasonication and advanced oxidation processes (Kidak & Ince, 2006).
Pharmacological Effects : Although not directly related to o-(Chloromercuri)phenol, research on phenolic compounds in general, including their derivatives, indicates significant biological and pharmacological effects. These include antioxidant activity, antibacterial, and other therapeutic roles, which might indirectly relate to the broader applications of o-(Chloromercuri)phenol in medical and biological research (Naveed et al., 2018).
Safety And Hazards
Future Directions
Recent advances in the applications of phenolic compounds in different technological and medicinal areas have been noted . Techniques to improve their sustainable resourcing, stability, and bioavailability are being developed . Oxidative phenol coupling as applied in the total synthesis of natural products is also a topic of recent research .
properties
IUPAC Name |
chloro-(2-hydroxyphenyl)mercury | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5O.ClH.Hg/c7-6-4-2-1-3-5-6;;/h1-4,7H;1H;/q;;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GABVDWALKPAUEQ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)O)[Hg]Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClHgO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2042224 | |
Record name | o-(Chloromercuri)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2042224 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Sigma-Aldrich MSDS] | |
Record name | o-Hydroxyphenylmercuric chloride | |
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Vapor Pressure |
0.00767 [mmHg] | |
Record name | o-Hydroxyphenylmercuric chloride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Product Name |
o-(Chloromercuri)phenol | |
CAS RN |
90-03-9, 1320-80-5 | |
Record name | Mercufenol chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=90-03-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Mercufenol chloride [USAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000090039 | |
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Record name | Chloro(hydroxyphenyl)mercury | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001320805 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | o-Chloromercuriphenol | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5579 | |
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Record name | Mercury, chloro(2-hydroxyphenyl)- | |
Source | EPA Chemicals under the TSCA | |
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Record name | o-(Chloromercuri)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2042224 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloromercuriophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.784 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Chloro(hydroxyphenyl)mercury | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.917 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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